Cas no 918523-49-6 (2-Fluoro-3-(propylsulfonamido)benzoic acid)

• Product Name: 2-Fluoro-3-(propylsulfonamido)benzoic acid
• CAS No: 918523-49-6
• MF: C₁₀H₁₂FNO₄S
• MW: 261.269985198975
• CID: 2151467
• Update Time: 2023-08-05

2-Fluoro-3-(propylsulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid
• 2-fluoro-3-(propylsulfonylamino)benzoic acid
• 2-FLUORO-3-(PROPYLSULFONAMIDO)BENZOIC ACID
• 2-Fluoro-3-[(propylsulfonyl)amino]benzoic acid
• DWKKHBFUQXVMMQ-UHFFFAOYSA-N
• 2-Fluoro-3-[(propane-1-sulfonyl)amino]benzoic acid
• 2-Fluoro-3-(propylsulfonamido)benzoic acid

• Inchi： 1S/C10H12FNO4S/c1-2-6-17(15,16)12-8-5-3-4-7(9(8)11)10(13)14/h3-5,12H,2,6H2,1H3,(H,13,14)
• InChI Key： DWKKHBFUQXVMMQ-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1C=CC=C(C(=O)O)C=1F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 365
• Topological Polar Surface Area: 91.8